Cas no 7516-31-6 (2,6-Dimethylpyridin-4-ol)

• Product Name: 2,6-Dimethylpyridin-4-ol
• CAS No: 7516-31-6
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD00956021
• CID: 568710
• PubChem ID: 83609
• Update Time: 2025-05-23

2,6-Dimethylpyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4(1H)-Pyridinone
• 2,6-dimethyl-1H-pyridin-4-one
• 2,6-Dimethyl-4(1H)-pyridone
• 4(1H)-Pyridinone,2,6-dimethyl-
• 2,6-Dimethyl-4(1H)pyridone
• 2,6-Dimethyl-4-pyridinone
• 2,6-Dimethyl-4-pyridone
• 4(1H)-Pyridone,2,6-dimethyl- (6CI,7CI,8CI)
• CHEMBL1429618
• NSC-111932
• Z56754506
• D3638
• AKOS001021914
• AB07775
• MLS000056906
• 13603-44-6
• 92JKJ9S198
• 2,6-dimethyl-1,4-dihydropyridin-4-one
• CS-W013538
• UNII-92JKJ9S198
• NS00052897
• NSC111932
• 2,6-Dimethyl-pyridin-4-ol
• 4-hydroxy-2,6-dimethylpyridine
• SY019779
• 2,6-Dimethyl-4-hydroxy pyridine
• AM20070003
• AKOS006229750
• AC-6757
• FT-0636927
• 2,6-Dimethyl-4-pyridinol
• 4(1H)-Pyridinone,2,6-dimethyl
• 2,6-Dimethyl-4-pyridinol #
• MFCD00100799
• 2,6-dimethylpyridin-4-ol;2,6-Dimethyl-4-pyridinol
• 2,6-dimethylpyridin-4(1H)-one
• MFCD00956021
• DTXSID70929234
• 4-HYDROXY-2,6-LUTIDINE
• EN300-92391
• Q27271513
• EINECS 237-089-2
• W-205479
• 2,6-Dimethyl-4-Hydroxypyridine
• BCP26600
• 7516-31-6
• NSC 111932
• 2,6-dimethyl-4-(1H)-pyridone
• 4(1H)-Pyridinone, 2,6-dimethyl-
• HMS2492I09
• SCHEMBL275728
• SB52678
• cid_83609
• A2911
• 2,6-Dimethylpyridin-4-ol
• BDBM38374
• 4-Pyridinol, 2,6-dimethyl-
• SMR000065470
• FG-0432
• 4-Hydroxy-2,6-dimethylpyridine; 2,6-Dimethylpyridin-4-ol
• STK051921
• G77935
• DB-011274
• 2,6-Dimethyl-4-pyridinol; 4-Hydroxy-2,6-dimethylpyridine; 4-Hydroxy-2,6-lutidine; NSC 111932

• MDL： MFCD00956021
• Inchi： 1S/C7H9NO/c1-5-3-7(9)4-6(2)8-5/h3-4H,1-2H3,(H,8,9)
• InChI Key： PRAFLUMTYHBEHE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC(C)=C1

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 0.9

Experimental Properties

• Color/Form: Yellow to brown crystals
• Density: 1.013
• Melting Point: 230-232°C
• Boiling Point: 205.4 °C at 760 mm
• Flash Point: 93.1 °C
• Refractive Index: 1,501-1,503
• PSA: 29.1
• LogP: 0.99170

Additional information on 2,6-Dimethylpyridin-4-ol

2,6-Dimethylpyridin-4-ol: A Comprehensive Overview

The compound with CAS No. 7516-31-6, commonly referred to as 2,6-Dimethylpyridin-4-ol, is a fascinating organic molecule that has garnered significant attention in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and materials science. In this article, we will delve into the structural properties, synthesis methods, and the latest research findings related to 2,6-Dimethylpyridin-4-ol, highlighting its potential as a valuable building block in chemical research.

2,6-Dimethylpyridin-4-ol is characterized by its pyridine ring structure with two methyl groups attached at the 2 and 6 positions and a hydroxyl group at the 4 position. This unique substitution pattern imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The compound's structure allows for easy functionalization, enabling researchers to explore its potential in diverse applications.

Recent studies have focused on the synthesis of 2,6-Dimethylpyridin-4-ol through innovative routes that enhance yield and selectivity. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, which not only streamline the synthesis process but also open avenues for large-scale production. Researchers have also explored green chemistry methods to synthesize this compound, aligning with the growing demand for sustainable chemical practices.

The hydroxyl group in 2,6-Dimethylpyridin-4-ol plays a pivotal role in its reactivity and functionality. It serves as a nucleophilic site for various substitution reactions and can be readily converted into other functional groups such as ethers or esters. This versatility has led to its use as an intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In terms of applications, 2,6-Dimethylpyridin-4-ol has shown promise in the development of bioactive compounds. Studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound in drug discovery efforts. Additionally, its role as an agrochemical has been explored due to its ability to modulate plant growth regulators.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 2,6-Dimethylpyridin-4-ol. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions that could be harnessed in optoelectronic materials. This finding opens new possibilities for its application in organic electronics and photovoltaic devices.

The stereochemistry of 2,6-Dimethylpyridin-4-ol has also been a subject of interest among researchers. The presence of chiral centers in certain derivatives has led to investigations into their enantioselective synthesis and their potential use in asymmetric catalysis. These studies underscore the compound's value as a chiral building block in asymmetric synthesis.

In conclusion, 2,6-Dimethylpyridin-4-ol (CAS No. 7516-31-) is a multifaceted compound with a rich structural framework that lends itself to diverse applications across various scientific disciplines. Its ease of synthesis, coupled with its unique chemical properties, positions it as an invaluable tool in modern chemical research. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in advancing both academic and industrial endeavors.